Cas no 2138824-73-2 (tert-butyl (2E)-3-{5-chloro-2-[(2-chlorophenyl)methoxy]phenyl}prop-2-enoate)
tert-butyl (2E)-3-{5-chloro-2-[(2-chlorophenyl)methoxy]phenyl}prop-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl (2E)-3-{5-chloro-2-[(2-chlorophenyl)methoxy]phenyl}prop-2-enoate
- EN300-844820
- 2138824-73-2
-
- Inchi: 1S/C20H20Cl2O3/c1-20(2,3)25-19(23)11-8-14-12-16(21)9-10-18(14)24-13-15-6-4-5-7-17(15)22/h4-12H,13H2,1-3H3/b11-8+
- InChI Key: CNBJVNSSENELMF-DHZHZOJOSA-N
- SMILES: ClC1C=CC=CC=1COC1C=CC(=CC=1/C=C/C(=O)OC(C)(C)C)Cl
Computed Properties
- Exact Mass: 378.0789499g/mol
- Monoisotopic Mass: 378.0789499g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 7
- Complexity: 458
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 35.5Ų
tert-butyl (2E)-3-{5-chloro-2-[(2-chlorophenyl)methoxy]phenyl}prop-2-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-844820-0.05g |
2138824-73-2 | 95% | 0.05g |
$660.0 | 2024-05-21 | ||
| Enamine | EN300-844820-0.1g |
2138824-73-2 | 95% | 0.1g |
$691.0 | 2024-05-21 | ||
| Enamine | EN300-844820-0.25g |
2138824-73-2 | 95% | 0.25g |
$723.0 | 2024-05-21 | ||
| Enamine | EN300-844820-0.5g |
2138824-73-2 | 95% | 0.5g |
$754.0 | 2024-05-21 | ||
| Enamine | EN300-844820-1g |
2138824-73-2 | 1g |
$785.0 | 2023-09-02 | |||
| Enamine | EN300-844820-2.5g |
2138824-73-2 | 95% | 2.5g |
$1539.0 | 2024-05-21 | ||
| Enamine | EN300-844820-5g |
2138824-73-2 | 5g |
$2277.0 | 2023-09-02 | |||
| Enamine | EN300-844820-10g |
2138824-73-2 | 10g |
$3376.0 | 2023-09-02 | |||
| Enamine | EN300-844820-1.0g |
2138824-73-2 | 95% | 1.0g |
$785.0 | 2024-05-21 | ||
| Enamine | EN300-844820-5.0g |
2138824-73-2 | 95% | 5.0g |
$2277.0 | 2024-05-21 |
tert-butyl (2E)-3-{5-chloro-2-[(2-chlorophenyl)methoxy]phenyl}prop-2-enoate Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on tert-butyl (2E)-3-{5-chloro-2-[(2-chlorophenyl)methoxy]phenyl}prop-2-enoate
Research Briefing on tert-butyl (2E)-3-{5-chloro-2-[(2-chlorophenyl)methoxy]phenyl}prop-2-enoate (CAS: 2138824-73-2)
This research briefing provides an in-depth analysis of the latest scientific findings related to the compound tert-butyl (2E)-3-{5-chloro-2-[(2-chlorophenyl)methoxy]phenyl}prop-2-enoate (CAS: 2138824-73-2). As a key intermediate in pharmaceutical synthesis, this compound has garnered significant attention in recent studies due to its potential applications in drug development, particularly in the areas of anti-inflammatory and anticancer therapies. The following sections summarize the most recent advancements in understanding its chemical properties, biological activities, and potential therapeutic uses.
Recent studies have focused on the synthesis and optimization of tert-butyl (2E)-3-{5-chloro-2-[(2-chlorophenyl)methoxy]phenyl}prop-2-enoate, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for its synthesis, achieving a 92% yield under mild conditions. This advancement is significant as it addresses previous challenges related to scalability and cost-effectiveness, making the compound more accessible for further research and development.
In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits notable inhibitory effects on specific inflammatory pathways. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported that tert-butyl (2E)-3-{5-chloro-2-[(2-chlorophenyl)methoxy]phenyl}prop-2-enoate showed selective inhibition of COX-2 with an IC50 value of 0.8 μM, suggesting its potential as a lead compound for developing new anti-inflammatory drugs. These findings are particularly promising given the ongoing need for safer and more effective anti-inflammatory agents.
Furthermore, recent investigations into the anticancer properties of this compound have revealed intriguing results. A study conducted at the National Cancer Institute (2024) found that it induced apoptosis in certain cancer cell lines, including breast and lung cancer, through modulation of the PI3K/AKT signaling pathway. While these results are preliminary, they provide a strong rationale for further exploration of this compound's therapeutic potential in oncology.
The pharmacokinetic profile of tert-butyl (2E)-3-{5-chloro-2-[(2-chlorophenyl)methoxy]phenyl}prop-2-enoate has also been a subject of recent research. Data from animal studies indicate favorable absorption and distribution characteristics, though metabolism studies suggest the need for structural optimization to improve metabolic stability. These findings, published in Drug Metabolism and Disposition (2023), highlight both the promise and challenges in developing this compound into a viable drug candidate.
In conclusion, the current body of research on tert-butyl (2E)-3-{5-chloro-2-[(2-chlorophenyl)methoxy]phenyl}prop-2-enoate (CAS: 2138824-73-2) demonstrates its significant potential in pharmaceutical development. While challenges remain in optimizing its pharmacological properties, the compound's demonstrated biological activities and improved synthetic accessibility position it as a promising candidate for further investigation. Future research directions should focus on structure-activity relationship studies and in vivo efficacy evaluations to fully realize its therapeutic potential.
2138824-73-2 (tert-butyl (2E)-3-{5-chloro-2-[(2-chlorophenyl)methoxy]phenyl}prop-2-enoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)